Cas no 70969-57-2 (Dipentaerythritol hexastearate)

• Product name: Dipentaerythritol hexastearate
• CAS No: 70969-57-2
• MF: C₁₁₈H₂₂₆O₁₃
• MW: 1853.04928064346
• CID: 975905

Dipentaerythritol hexastearate Chemical and Physical Properties

Names and Identifiers

• Dipentaerythritol hexastearat
• [3-octadecanoyloxy-2-[[3-octadecanoyloxy-2,2-bis(octadecanoyloxymethyl)propoxy]methyl]-2-(octadecanoyloxymethyl)propyl] octadecanoate
• STEARIC ACID 2-((3-((1-OXOSTEARYL)OXY)-2,2-BIS(((1-OXOSTEARYL)OXY)METHYL)PROPOXY)METHYL)-2-(((1-OXOSTEARYL)OXY)METHYL)-...
• dipentaerythrityl hexastearate
• Dipentaerythritol hexastearate
• WTF09990PK
• Q27292832
• Octadecanoic acid, 1,1'-(2-((3-((1-oxooctadecyl)oxy)-2,2-bis(((1-oxooctadecyl)oxy)methyl)propoxy)methyl)-2-(((1-oxooctadecyl)oxy)methyl)-1,3-propanediyl) ester
• Octadecanoic acid, 2-((3-((1-oxooctadecyl)oxy)-2,2-bis(((1-oxooctadecyl)oxy)methyl)propoxy)methyl)-2-(((1-oxooctadecyl)oxy)methyl)-1,3-propanediyl ester

• Inchi： 1S/C118H226O13/c1-7-13-19-25-31-37-43-49-55-61-67-73-79-85-91-97-111(119)126-105-117(106-127-112(120)98-92-86-80-74-68-62-56-50-44-38-32-26-20-14-8-2,107-128-113(121)99-93-87-81-75-69-63-57-51-45-39-33-27-21-15-9-3)103-125-104-118(108-129-114(122)100-94-88-82-76-70-64-58-52-46-40-34-28-22-16-10-4,109-130-115(123)101-95-89-83-77-71-65-59-53-47-41-35-29-23-17-11-5)110-131-116(124)102-96-90-84-78-72-66-60-54-48-42-36-30-24-18-12-6/h7-110H2,1-6H3
• InChI Key： IQXDUKXUDQPOBC-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCCCC)=O)(COC(CCCCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCCCC)=O)(COC(CCCCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 131
• Rotatable Bond Count: 118
• Complexity: 1960
• Topological Polar Surface Area: 167